BENG“E Safety Operating Guide

Check Availability & Pricing

Part 1: Strategic Waste Classification (Logic &
Compliance)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1-(prop-2-en-1-yl)-3-propylurea
CAS No.: 158275-29-7
Cat. No.: B2368760

Get Quote

To ensure "Self-Validating" safety, we do not merely guess the waste code; we derive it from

the chemical structure and regulatory lists.
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Parameter Classification

Technical Rationale

RCRA Status Non-Listed

This specific CAS is not on the
EPA P-list or U-list.

Characteristic Toxic (T)

Treat as toxic due to structural
similarity to bioactive allylureas
(e.g., Allylurea, CAS 557-11-9).

Ignitability No

Solid crystalline form (MP >
90°C) typically does not meet
the definition of an ignitable

solid.

Disposal Route Incineration

High-temperature combustion
is required to mineralize the
nitrogenous core and destroy

the allyl functionality.

Waste Classification Decision Tree

The following logic flow ensures you correctly categorize this material in your facility's waste

stream.
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Start: 1-(prop-2-en-1-yl)-3-propylurea

Is CAS 158275-29-7 on
RCRAP or U List?

No

Does it exhibit
Ignitability, Corrosivity, or Reactivity?

No

Assign Waste Profile:
Non-Regulated (Federal)
*Check State Regs*

Safety Protocol

Override: Treat as
HAZARDOUS CHEMICAL WASTE
(Best Practice)

Destruction Method:
High-Temp Incineration
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Figure 1: Logic flow for classifying 1-Allyl-3-propylurea waste, prioritizing safety overrides over
minimum regulatory requirements.
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Part 2: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired stock, contaminated weighing boats, or spilled solids.

Segregation: Isolate from oxidizers (e.g., nitrates, permanganates, peroxides). The allyl
group (

) is susceptible to radical oxidation.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass if

possible to prevent breakage during transport.

Packaging:
o Transfer solid material into the HDPE jar.

o Do not mix with other solid wastes unless they are compatible organic solids (e.g., simple
ureas).

Labeling:
o Primary Label: "Hazardous Waste - Toxic."
o Constituents: "1-Allyl-3-propylurea (100%)."

o Hazard Checkbox: Check "Toxic" and "Irritant."

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures or mother liquors containing the compound.

e Solvent Compatibility: Ensure the solvent (e.g., DMSO, Methanol) is compatible with the
waste stream.

o Halogenated Stream: If dissolved in DCM/Chloroform.

o Non-Halogenated Stream: If dissolved in Methanol/Ethanol/DMSO.
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e pH Check: Urea derivatives can hydrolyze to release amines/ammonia under basic
conditions. Ensure waste solution is Neutral (pH 6-8) to prevent off-gassing in the drum.

e Accumulation:
o Pour into the designated solvent waste carboy.
o Critical: Record the volume and concentration on the waste log immediately.

Part 3: Spill Response & Safety

Field Insight: Allyl compounds can be sensitizers.[5] Do not treat a spill as "just urea.” Use full
PPE including nitrile gloves and a P95/N95 respirator if dust is generated.

Spill Response Workflow

2. Don PPE: 3. Containment: ; 4. Cleanup: . .
& Af;;?;\)’:';gitﬁ);mm Nitrile Gloves, Goggles, P Cover with absorbent pads Avoid Dust #-|  Scoop into HDPE pail. Ta Sélgagzlz:rzigo\lsvzste
. Lab Coat, N95 Mask (Do not use sawdust) Wipe surface with water. 9
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Figure 2: Immediate response workflow for laboratory spills of 1-Allyl-3-propylurea.

Part 4: Quantitative Data & Properties

Property Value Relevance to Disposal

Dust control required during

Physical State White Crystalline Solid
transfer.[6]
B Soluble in organic solvents; Potential for aquatic toxicity;
Solubility )
mod. water soluble do not pour down sink.
] ] ~90-100°C (Derivative Stable solid; not a flammability
Melting Point ) N
dependent) risk under normal conditions.

) ) Keep away from Nitric
. Stable, but reactive with strong ) ) ]
Reactivity i Acid/Peroxides in waste
oxidizers
storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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